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Compound Name: O-Benzyl-(D)-serine benzyl ester
CAS No.: 1279200-11-1
Cat. No.: B3096299
Get Quote
. J

O-Benzyl-D-serine benzyl ester is a doubly protected derivative of the non-proteinogenic amino
acid D-serine. In this molecule, both the reactive side-chain hydroxyl group and the C-terminal
carboxylic acid are masked as benzyl ethers and benzyl esters, respectively. This dual
protection strategy makes it an exceptionally valuable, albeit specialized, building block for
synthetic chemists. Its primary application lies in solution-phase peptide synthesis, where
precise control over reactive functional groups is paramount to achieving desired peptide
sequences without unintended side reactions or polymerization. The incorporation of the D-
enantiomer is of particular interest in drug development, as it can enhance peptide stability
against enzymatic degradation and modulate biological activity. This guide provides an in-depth
analysis of its structure, properties, synthesis, and strategic applications for researchers and
professionals in peptide chemistry and drug discovery.

Molecular Structure and Identification

The fundamental utility of O-benzyl-D-serine benzyl ester stems from its precise molecular
architecture. The presence of two distinct benzyl protecting groups on a D-serine scaffold
dictates its reactivity and applications.
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Caption: Chemical structure of O-benzyl-D-serine benzyl ester.

Table 1: Chemical Identifiers and Formula

Identifier Value Reference

Benzyl (2R)-2-amino-3-

IUPAC Name -
(benzyloxy)propanoate

Molecular Formula C17H1sNO3 Deduced

Molecular Weight 285.34 g/mol Deduced
Not readily available for the

CAS Number ) -
free amine.
10433-52-0 (O-Benzyl-D-

Precursor CAS _ [1][2]
serine)
151651-44-4 (D-Serine benzyl

Precursor CAS [3]

ester HCI)

Physicochemical Properties

Direct experimental data for O-benzyl-D-serine benzyl ester is not extensively published.
However, its properties can be reliably inferred from its structure and data from closely related
precursors. It is a high-molecular-weight, lipophilic amino acid derivative.

Table 2: Physicochemical Property Profile

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.chemimpex.com/products/03313
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0724401.htm
https://www.chemimpex.com/products/12431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3096299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Rationale /| Comparative

Propert Value
S Data
Consistent with its precursors
White to off-white crystalline like O-benzyl-D-serine and
Appearance .
powder Boc-D-serine benzyl ester.[1]
[4]
Soluble in organic solvents The two benzyl groups
- (e.g., MeOH, EtOH, DMF, significantly increase
Solubility ) ) ) o
CH2Clz2). Sparingly soluble in lipophilicity compared to free
water. D-serine.
The related N-Boc-D-serine
] ] ) benzyl ester melts at 66-70 °C.
Melting Point Not determined. ]
The free amine may have a
different melting point.[4]
] Standard conditions for
Store at 2-8°C in a dry, well- ] ]
Storage protected amino acids to

ventilated place.

prevent degradation.[1]

Optical Rotation

Not determined.

For reference, O-Benzyl-D-
serine has [a]D2° =-20.0 to
-25.0°.[1]

Synthesis and Mechanistic Rationale

The synthesis of O-benzyl-D-serine benzyl ester requires a strategic, multi-step approach to

ensure regioselective protection of the three functional groups: the a-amino, the a-carboxyl,

and the side-chain hydroxyl groups. A logical and field-proven pathway starts from

commercially available D-serine and involves sequential protection.

Causality of the Synthetic Strategy: The order of protection is critical. The a-amino group is

protected first to prevent it from reacting during the subsequent benzylation and esterification
steps. O-benzylation of the side chain is typically performed before C-terminal esterification to
avoid potential side reactions. Finally, the temporary N-protecting group is removed to yield the
target compound.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.chemimpex.com/products/03313
https://www.chemimpex.com/products/11841
https://www.chemimpex.com/products/11841
https://www.chemimpex.com/products/03313
https://www.chemimpex.com/products/03313
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3096299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Proposed synthetic workflow for O-benzyl-D-serine benzyl ester.

Detailed Experimental Protocol

This protocol is a synthesized methodology based on established procedures for analogous
transformations.[5][6][7]

Step 1: N-terminal Protection (Boc Protection)

o Dissolve D-serine (1 equivalent) in a mixture of 1,4-dioxane and 1M aqueous NaOH at 0°C.
e Slowly add di-tert-butyl dicarbonate (Bocz0, 1.2 equivalents).

o Allow the mixture to warm to room temperature and stir for 24 hours.

» Perform an aqueous workup, acidifying the aqueous layer to pH 2-3 with 1M H2SOa.

o Extract the product, N-Boc-D-serine, with ethyl acetate and concentrate under reduced
pressure.

o Expertise & Experience: The use of a biphasic system (dioxane/water) ensures all
reactants remain in solution. Boc protection is chosen for its stability in subsequent basic
conditions and its facile, orthogonal removal with acid.

Step 2: Side-Chain Hydroxyl Protection (O-Benzylation)

o Dissolve the N-Boc-D-serine from Step 1 in anhydrous dimethylformamide (DMF) under an
inert atmosphere (e.g., Argon).

e Cool the solution to 0°C and add sodium hydride (NaH, 2.2 equivalents) portion-wise.

e Add benzyl bromide (BnBr, 1.1 equivalents) dropwise.
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» Allow the reaction to stir at room temperature for 5-6 hours.

e Quench the reaction carefully with water and perform an extractive workup to isolate N-Boc-
O-benzyl-D-serine.

o Trustworthiness: This is a classic Williamson ether synthesis. Using a strong, non-
nucleophilic base like NaH ensures complete deprotonation of the hydroxyl group, driving
the reaction to completion. Anhydrous conditions are critical as NaH reacts violently with
water.

Step 3: C-terminal Protection (Benzyl Esterification)

o Combine N-Boc-O-benzyl-D-serine (1 equivalent), benzyl alcohol (BnOH, 5 equivalents), and
a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.2 equivalents) in cyclohexane.

o Reflux the mixture using a Dean-Stark apparatus to azeotropically remove the water formed
during the reaction. Monitor for completion (typically 4-6 hours).

» Cool the reaction mixture, dilute with a suitable solvent like ethyl acetate, and wash with
saturated sodium bicarbonate solution to remove the acid catalyst.

o Purify by chromatography to obtain N-Boc-O-benzyl-D-serine benzyl ester.

o Authoritative Grounding: This Fischer-Speier esterification method, using cyclohexane as
a safer alternative to benzene for azeotropic removal of water, is well-established for
producing enantiomerically pure amino acid benzyl esters.[7]

Step 4: N-terminal Deprotection

» Dissolve the fully protected intermediate from Step 3 in dichloromethane (CH2Cl2).
o Add trifluoroacetic acid (TFA, ~25% v/v) and stir at room temperature for 2 hours.
» Remove the solvent and excess TFA under reduced pressure.

e The resulting product, O-benzyl-D-serine benzyl ester, may be isolated as its TFA salt or
neutralized and purified as the free amine.
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o Self-Validating System: The Boc group is specifically designed to be labile to strong acids
like TFA, while the benzyl ether and benzyl ester groups are stable under these conditions,
ensuring selective deprotection.

Applications in Drug Development and Research

The primary role of O-benzyl-D-serine benzyl ester is as a C-terminal starting material in multi-
step solution-phase peptide synthesis.

Strategic Advantage: In solution-phase synthesis, each amino acid is added sequentially to a
growing peptide chain in solution. Unlike solid-phase synthesis where the C-terminus is
anchored to a resin, here it must be protected as an ester to prevent the carboxylate from
participating in unwanted reactions. The benzyl ester is ideal because it is robust but can be
cleaved under relatively mild hydrogenolysis conditions, which also removes the O-benzyl side-
chain protection, often in the final deprotection step.

O-Benzyl-D-Serine N-Protected
Benzyl Ester Amino Acid (AA2)

Coupling Reaction

Protected Dipeptide
(AAz-Ser(Bzl)-OBzl)

N-Deprotection

Dipeptide for
Further Elongation

Click to download full resolution via product page
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Caption: Role in the first coupling step of a solution-phase peptide synthesis.

This building block is particularly crucial for synthesizing peptides containing a C-terminal D-
serine, which are explored for:

» Enhanced Metabolic Stability: Peptides with D-amino acids are less susceptible to cleavage
by proteases, prolonging their half-life in vivo.

o Neuroscience Research: D-serine itself is a critical co-agonist of the NMDA receptor, and
synthetic peptides containing D-Ser(Bzl) can be used as tools to probe neurological
pathways.[3]

 Structural Constraints: Incorporating D-amino acids can induce specific secondary structures
(e.g., turns) that are important for biological activity.

Predicted Spectroscopic Data

While experimental spectra for this specific compound are not widely available, its *H and 13C
NMR spectra can be reliably predicted based on its structure and established chemical shift
ranges.

Table 3: Predicted *H and 33C NMR Chemical Shifts
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Predicted Chemical Rationale and

Nucleus Grou
: Shift (ppm) Notes
10 protons from the
) two benzyl groups will
1H NMR Aromatic (Ph-H) 72-74

appear as a complex

multiplet.

Benzyl Ester (O-CHa-
Ph)

The ester benzylic
protons are typically
downfield due to the
adjacent electron-

withdrawing carbonyl

group.[8]

Benzyl Ether (O-CH2-
Ph)

The ether benzylic
protons are slightly
upfield compared to

the ester.

Alpha Proton (a-CH)

~3.9-4.1

Alpha proton of the
amino acid backbone.

Beta Protons (B-CHz)

~3.6-3.8

Diastereotopic protons
on the carbon
adjacent to the side-

chain oxygen.

Amine (NH2)

Variable

Broad singlet, position
is concentration and

solvent dependent.

13C NMR

Ester Carbonyl (C=0)

Typical range for an

170 - 175 ester carbonyl carbon.

[9]

Aromatic (Ph-C)

127 - 138

Multiple peaks for the
12 aromatic carbons.
The ipso-carbons
(attached to CH2) will
be distinct.[10]
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Typical range for an a-
Alpha Carbon (a-C) ~55 carbon of an amino

acid.

Downfield shift due to
Benzyl Ester (O-CHa-

Ph)

~67 attachment to the

ester oxygen.[8]

Downfield shift due to
Beta Carbon (B-C) ~70 attachment to the
ether oxygen.

Downfield shift due to
Benzyl Ether (O-CH2-

Ph)

~73 attachment to the

ether oxygen.

Safety and Handling

As a laboratory chemical, O-benzyl-D-serine benzyl ester should be handled with standard
safety precautions.

e Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves.

» Handling: Avoid inhalation of dust and direct contact with skin and eyes. Use in a well-
ventilated area or a chemical fume hood.

» Storage: Keep the container tightly closed and store in a cool (2-8°C), dry place away from
incompatible materials such as strong oxidizing agents.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the
supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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